Cas no 2138552-28-8 (3-ethyl-6-propylimidazo2,1-b1,3thiazole-5-carboxylic acid)

• Product Name: 3-ethyl-6-propylimidazo2,1-b1,3thiazole-5-carboxylic acid
• CAS No: 2138552-28-8
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 6199945
• PubChem ID: 165501028
• Update Time: 2025-10-28

3-ethyl-6-propylimidazo2,1-b1,3thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-6-propylimidazo2,1-b1,3thiazole-5-carboxylic acid
• 2138552-28-8
• 3-ethyl-6-propylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid
• EN300-1197722

• Inchi： 1S/C11H14N2O2S/c1-3-5-8-9(10(14)15)13-7(4-2)6-16-11(13)12-8/h6H,3-5H2,1-2H3,(H,14,15)
• InChI Key： PCNPVYNNQPWBNS-UHFFFAOYSA-N
• SMILES： S1C=C(CC)N2C1=NC(CCC)=C2C(=O)O

Computed Properties

• Exact Mass: 238.07759887g/mol
• Monoisotopic Mass: 238.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 82.8Ų

Additional information on 3-ethyl-6-propylimidazo2,1-b1,3thiazole-5-carboxylic acid

Comprehensive Overview of 3-ethyl-6-propylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid (CAS No. 2138552-28-8)

3-ethyl-6-propylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid (CAS No. 2138552-28-8) is a heterocyclic compound with a unique structural framework, combining imidazole and thiazole rings. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. The compound's imidazo[2,1-b][1,3]thiazole core is a privileged scaffold in drug discovery, often associated with antimicrobial, anti-inflammatory, and anticancer properties. Researchers are increasingly exploring its derivatives for novel therapeutic applications, aligning with the growing demand for innovative small-molecule drugs.

The carboxylic acid functional group in 3-ethyl-6-propylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid enhances its versatility, enabling further chemical modifications such as esterification or amide formation. This adaptability makes it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential role in modulating enzyme activity, particularly in pathways related to oxidative stress and cellular signaling. Such findings resonate with current trends in precision medicine, where targeted therapies are prioritized.

From an industrial perspective, the compound's ethyl and propyl substituents contribute to its lipophilicity, influencing its pharmacokinetic properties. This characteristic is critical in the design of bioactive molecules with improved membrane permeability—a key focus in modern drug development. As the pharmaceutical industry shifts toward AI-driven drug discovery, compounds like 3-ethyl-6-propylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid are being computationally screened for binding affinities against emerging therapeutic targets, such as SARS-CoV-2 proteases or neurodegenerative disease-related proteins.

Environmental and sustainability considerations are also shaping research around this compound. Green chemistry approaches are being applied to optimize its synthesis, reducing waste and energy consumption. These efforts align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Researchers are investigating catalytic methods to streamline the production of imidazo[2,1-b][1,3]thiazole derivatives, addressing the demand for eco-friendly synthetic routes.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 3-ethyl-6-propylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid and ensuring its purity. Quality control is paramount, especially when the compound is used in preclinical studies. The rise of blockchain technology in supply chain management further emphasizes traceability for such specialty chemicals, ensuring transparency from synthesis to application.

In summary, 3-ethyl-6-propylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid (CAS No. 2138552-28-8) represents a promising candidate for multidisciplinary research. Its structural features and functional groups offer broad applicability in medicinal chemistry, material science, and beyond. As scientific inquiries into heterocyclic compounds continue to expand, this molecule is poised to play a pivotal role in addressing contemporary challenges in health and technology.